N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide

• IUPAC Name: N-[(2,4-dimethylphenyl)carbamothioyl]-3-fluorobenzamide
• InChI: InChI=1S/C16H15FN2OS/c1-10-6-7-14(11(2)8-10)18-16(21)19-15(20)12-4-3-5-13(17)9-12/h3-9H,1-2H3,(H2,18,19,20,21)
• InChI Key: OPSMEXGXQOGOLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC(=CC=C2)F)C
• Molecular Formula: C16H15FN2OS
• Molecular Weight: 302.4 g/mol

Description

N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide, also known as D4476, is a chemical compound that has gained significant attention in scientific research due to its potential as a selective inhibitor of protein kinase D (PKD). PKD is a family of serine/threonine kinases that play important roles in various cellular processes, including cell proliferation, differentiation, survival, and migration.

Mechanism of Action

N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide selectively inhibits the activity of PKD by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream targets of PKD, leading to the inhibition of various cellular processes.
Biochemical and Physiological Effects:
N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide has been shown to have a variety of biochemical and physiological effects, depending on the cell type and experimental conditions. For example, N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide has been shown to inhibit the phosphorylation of histone H3, a marker of cell proliferation, in cancer cells. N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide has also been shown to reduce the expression of pro-inflammatory cytokines in macrophages and to improve insulin sensitivity in adipocytes.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide in lab experiments is its selectivity for PKD, which allows researchers to specifically target this kinase without affecting other signaling pathways. However, one limitation of N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide is its relatively low potency, which may require higher concentrations to achieve the desired effects. Additionally, N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide may have off-target effects on other kinases, which should be taken into consideration when interpreting the results of experiments.

Future Directions

There are several future directions for research on N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide and PKD. One area of interest is the development of more potent and selective inhibitors of PKD, which could have therapeutic potential for diseases such as cancer and cardiovascular disease. Another direction is the investigation of the role of PKD in other cellular processes and diseases, such as neurodegenerative disorders and viral infections. Finally, the development of animal models with tissue-specific PKD knockout or overexpression could provide valuable insights into the physiological functions of PKD in vivo.

Synthesis Methods

The synthesis of N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide involves the reaction of 3-fluorobenzoic acid with thionyl chloride to form 3-fluorobenzoyl chloride, which is then reacted with N-(2,4-dimethylphenyl)aminothiourea to yield N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide. The purity of the compound can be confirmed by using analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide has been used extensively in scientific research to investigate the role of PKD in various cellular processes and diseases. For example, N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide has been shown to inhibit the proliferation and migration of cancer cells by blocking the activation of PKD. N-{[(2,4-dimethylphenyl)amino]carbonothioyl}-3-fluorobenzamide has also been used to study the role of PKD in cardiac hypertrophy, inflammation, and insulin signaling.